Cas no 84370-87-6 (1-isocyanato-2,4-dimethoxybenzene)

1-isocyanato-2,4-dimethoxybenzene structure
84370-87-6 structure
Product Name:1-isocyanato-2,4-dimethoxybenzene
CAS No:84370-87-6
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD00002005
CID:90881
PubChem ID:601637
Update Time:2024-10-26

1-isocyanato-2,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dimethoxyphenyl isocyanate
    • 1-Isocyanato-2,4-dimethoxybenzene
    • 1-Isocyanato-2,4-dimethoxybenzene (ACI)
    • Isocyanic acid, 2,4-dimethoxyphenyl ester (7CI)
    • 2,4-Dimethoxy-1-isocyanatobenzene
    • F2190-0553
    • NS00038496
    • UNII-BBD3Y6XDN3
    • AS-60360
    • Benzene, 1-isocyanato-2,4-dimethoxy-
    • 2,4-DIMETHOXYPHENylisoCYANATE
    • DTXSID30233349
    • G77222
    • 84370-87-6
    • SCHEMBL703276
    • 1-isocyanato-2,4-bis(methyloxy)benzene
    • BBD3Y6XDN3
    • DB-019972
    • 1-isocyanato-2,4-dimethoxy-benzene
    • J-504811
    • DTXCID80155840
    • STK504600
    • AKOS000192589
    • EINECS 282-747-4
    • EN300-147996
    • 1-Isocyanato-2,4-dimethoxybenzene #
    • MFCD00002005
    • ALBB-007531
    • 2,4-Dimethoxyphenyl isocyanate, 97%
    • 1-isocyanato-2,4-dimethoxybenzene
    • MDL: MFCD00002005
    • Inchi: 1S/C9H9NO3/c1-12-7-3-4-8(10-6-11)9(5-7)13-2/h3-5H,1-2H3
    • InChI Key: WRAZHLRMDRTLOZ-UHFFFAOYSA-N
    • SMILES: O=C=NC1C(OC)=CC(OC)=CC=1
    • BRN: 1106649

Computed Properties

  • Exact Mass: 179.05800
  • Monoisotopic Mass: 179.058243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: Irritating white solid
  • Density: 1.2822 (rough estimate)
  • Melting Point: 30 °C (lit.)
  • Boiling Point: 140 °C/11 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.5465-1.5485
  • PSA: 47.89000
  • LogP: 1.67110
  • Sensitiveness: Moisture Sensitive
  • Solubility: Soluble in water

1-isocyanato-2,4-dimethoxybenzene Security Information

1-isocyanato-2,4-dimethoxybenzene Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-isocyanato-2,4-dimethoxybenzene Pricemore >>

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1-isocyanato-2,4-dimethoxybenzene Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  0 °C; 1 h, 0 °C → rt
Reference
Evidence for a diazabutatriene system and a new synthesis for isocyanates
Sobel, Peter John, 1980, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrofluoric acid Solvents: Dimethylformamide ,  Acetonitrile ,  Water ;  0 °C; 10 min, 0 °C; 5 min, 0 °C
Reference
Trifluoromethylation of arenediazonium salts with fluoroform-derived CuCF3 in aqueous media
Lishchynskyi, Anton; et al, Chemical Communications (Cambridge, 2014, 50(71), 10237-10240

Production Method 3

Reaction Conditions
1.1 Reagents: 4,4′-Difluoro-1,1′-biphenyl ,  Cuprous chloride Solvents: Acetonitrile ;  30 min, 0 °C
2.1 Reagents: Sodium nitrite ,  Hydrofluoric acid Solvents: Dimethylformamide ,  Acetonitrile ,  Water ;  0 °C; 10 min, 0 °C; 5 min, 0 °C
Reference
Trifluoromethylation of arenediazonium salts with fluoroform-derived CuCF3 in aqueous media
Lishchynskyi, Anton; et al, Chemical Communications (Cambridge, 2014, 50(71), 10237-10240

Production Method 4

Reaction Conditions
Reference
Carbon dioxide, carbonyl sulfide, carbon disulfide, isocyanates, isothiocyanates, carbodiimides, and their selenium, tellurium, and phosphorus analogues
Braverman, S.; et al, Science of Synthesis, 2005, 18, 65-320

Production Method 5

Reaction Conditions
1.1 Solvents: Chloroform ;  0 °C; 10 min, reflux
Reference
Evidence for a diazabutatriene system and a new synthesis for isocyanates
Sobel, Peter John, 1980, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Thiophosgene Solvents: Benzene ;  rt; 15 min, reflux
Reference
Evidence for a diazabutatriene system and a new synthesis for isocyanates
Sobel, Peter John, 1980, , ,

Production Method 7

Reaction Conditions
1.1 Solvents: Isopropanol ,  Water ;  heated
2.1 Reagents: Thiophosgene Solvents: Benzene ;  rt; 15 min, reflux
Reference
Evidence for a diazabutatriene system and a new synthesis for isocyanates
Sobel, Peter John, 1980, , ,

Production Method 8

Reaction Conditions
1.1 Solvents: Isopropanol ,  Water ;  heated
2.1 Solvents: Chloroform ;  0 °C; 10 min, reflux
Reference
Evidence for a diazabutatriene system and a new synthesis for isocyanates
Sobel, Peter John, 1980, , ,

1-isocyanato-2,4-dimethoxybenzene Raw materials

1-isocyanato-2,4-dimethoxybenzene Preparation Products

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